N-(1-cyano-1,2-dimethylpropyl)-2-[(3-methylphenyl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(3-methylanilino)acetamide
• InChI: InChI=1S/C15H21N3O/c1-11(2)15(4,10-16)18-14(19)9-17-13-7-5-6-12(3)8-13/h5-8,11,17H,9H2,1-4H3,(H,18,19)
• InChI Key: SBEFPBNRAOZKOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(3-methylphenyl)amino]acetamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is also known as CDMPA and is a member of the amide family of organic compounds.

Mechanism Of Action

The mechanism of action of CDMPA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in inflammation and cancer cell growth. This leads to a reduction in inflammation and the suppression of cancer cell growth.
Biochemical and Physiological Effects:
CDMPA has been shown to have a number of biochemical and physiological effects in laboratory experiments. It has been shown to reduce inflammation and oxidative stress in cells, as well as inhibit the growth of cancer cells. It has also been shown to have a protective effect on the liver and kidneys.

Advantages And Limitations For Lab Experiments

The advantages of using CDMPA in laboratory experiments include its potential as a drug candidate for the treatment of various diseases, as well as its anti-inflammatory and anti-cancer properties. However, the limitations of using CDMPA in laboratory experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for the research of CDMPA. One potential direction is the development of new drugs based on its chemical structure. Another potential direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential toxicity in humans.
In conclusion, CDMPA is a promising compound that has gained interest in scientific research due to its potential applications in various fields. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the development of new drugs, and further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of CDMPA involves the reaction of 2-[(3-methylphenyl)amino]acetic acid with 1-cyano-1,2-dimethylpropylamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to produce a high yield of CDMPA.

Scientific Research Applications

CDMPA has found applications in scientific research due to its potential as a drug candidate for the treatment of various diseases. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.